Cas no 68755-44-2 (4-(Trifluoromethyl)-2,3-dihydro-1h-inden-1-amine hydrochloride)

• Product Name: 4-(Trifluoromethyl)-2,3-dihydro-1h-inden-1-amine hydrochloride
• CAS No: 68755-44-2
• MF: C₁₀H₁₁ClF₃N
• MW: 237.6493
• MDL: MFCD00054294
• CID: 3029400
• PubChem ID: 22754133
• Update Time: 2025-06-15

4-(Trifluoromethyl)-2,3-dihydro-1h-inden-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-dihydro-1H-inden-1-aMine hydrochloride
• 4-(trifluoromethyl)-2,3-dihydro-1h-inden-1-amine hydrochloride
• AK684512
• Z3247611885
• 68755-44-2
• 4-(trifluoromethyl)-2,3-dihydro-1H-inden-1-amine;hydrochloride
• F16871
• 4-(trifluoromethyl)-2,3-dihydro-1h-inden-1-amine HCl
• SCHEMBL11526906
• DS-20104
• 4-(trifluoromethyl)-2,3-dihydro-1h-inden-1-aminehydrochloride
• AKOS030633055
• EN300-7360214
• MFCD12761519
• OZHFWZYKRYFCJI-UHFFFAOYSA-N
• 4-(Trifluoromethyl)-2,3-dihydro-1h-inden-1-amine hydrochloride

• MDL： MFCD00054294
• Inchi： 1S/C10H10F3N.ClH/c11-10(12,13)8-3-1-2-7-6(8)4-5-9(7)14;/h1-3,9H,4-5,14H2;1H
• InChI Key： OZHFWZYKRYFCJI-UHFFFAOYSA-N
• SMILES： Cl[H].FC(C1=C([H])C([H])=C([H])C2=C1C([H])([H])C([H])([H])C2([H])N([H])[H])(F)F

Computed Properties

• Exact Mass: 237.0532115g/mol
• Monoisotopic Mass: 237.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on 4-(Trifluoromethyl)-2,3-dihydro-1h-inden-1-amine hydrochloride

Recent Advances in the Study of 4-(Trifluoromethyl)-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS: 68755-44-2)

The compound 4-(Trifluoromethyl)-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS: 68755-44-2) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential. The information presented here is based on a comprehensive review of recent academic literature and industry reports.

Recent studies have highlighted the unique structural features of 4-(Trifluoromethyl)-2,3-dihydro-1H-inden-1-amine hydrochloride, which make it a promising candidate for the development of novel therapeutics. The trifluoromethyl group, in particular, is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds. Researchers have explored various synthetic routes to optimize the production of this compound, with a focus on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its quality.

Pharmacological investigations have revealed that 4-(Trifluoromethyl)-2,3-dihydro-1H-inden-1-amine hydrochloride exhibits significant activity in modulating specific biological targets. For instance, recent in vitro and in vivo studies have demonstrated its potential as a modulator of neurotransmitter systems, particularly in the context of neurological disorders. The compound's ability to cross the blood-brain barrier has been a key area of interest, as it suggests potential applications in treating conditions such as depression, anxiety, and neurodegenerative diseases. Further research is needed to elucidate the precise mechanisms of action and to evaluate its safety profile in clinical settings.

In addition to its neurological applications, 4-(Trifluoromethyl)-2,3-dihydro-1H-inden-1-amine hydrochloride has also been investigated for its anti-inflammatory and analgesic properties. Preliminary studies indicate that the compound may inhibit key inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory conditions. However, these findings are still in the early stages, and more extensive preclinical and clinical trials are required to validate these effects.

The therapeutic potential of 4-(Trifluoromethyl)-2,3-dihydro-1H-inden-1-amine hydrochloride is further supported by its favorable pharmacokinetic properties. Recent pharmacokinetic studies have shown that the compound has a relatively long half-life and good oral bioavailability, which are desirable characteristics for drug development. Researchers are also exploring the possibility of formulating the compound into various dosage forms, including tablets and injectables, to enhance its clinical utility.

Despite the promising findings, several challenges remain in the development of 4-(Trifluoromethyl)-2,3-dihydro-1H-inden-1-amine hydrochloride as a therapeutic agent. Issues such as potential toxicity, drug-drug interactions, and scalability of synthesis need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and to advance the compound from the laboratory to the clinic.

In conclusion, 4-(Trifluoromethyl)-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS: 68755-44-2) represents a compound of significant interest in the field of medicinal chemistry. Its unique structural and pharmacological properties make it a promising candidate for the development of novel therapeutics, particularly in the areas of neurology and inflammation. Continued research and development efforts will be crucial to fully realize its potential and to bring it to market as a viable treatment option.